Cas no 1261888-80-5 (4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol)

4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol is a fluorinated phenolic compound featuring both carboxylic acid and chloro substituents, making it a versatile intermediate in organic synthesis. Its unique structure allows for selective functionalization, particularly in pharmaceutical and agrochemical applications. The presence of fluorine enhances metabolic stability and binding affinity, while the carboxyl group offers reactivity for further derivatization. This compound is valued for its potential in designing bioactive molecules, including enzyme inhibitors and receptor modulators. High purity and well-defined stereochemistry ensure consistent performance in research and industrial processes. Its stability under standard conditions facilitates handling and storage.

4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol structure

1261888-80-5 structure

Product Name:4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol

CAS No:1261888-80-5

MF:C₁₃H₈ClFO₃

MW:266.652226448059

MDL:MFCD18314007

CID:2761437

PubChem ID:53219684

Update Time:2025-10-31

4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 1261888-80-5
- 4-(3-CARBOXY-4-CHLOROPHENYL)-3-FLUOROPHENOL
- MFCD18314007
- DTXSID20684508
- 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol, 95%
- 4-Chloro-2'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
- 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol
- MDL： MFCD18314007
- Inchi： 1S/C13H8ClFO3/c14-11-4-1-7(5-10(11)13(17)18)9-3-2-8(16)6-12(9)15/h1-6,16H,(H,17,18)
- InChI Key： CGIYAEMIQZHCAR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1F)O

Computed Properties

Exact Mass: 266.0146000Da
Monoisotopic Mass: 266.0146000Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 57.5Å²

4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320044-5 g	4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol, 95%; .	1261888-80-5	95%	5g	€1159.00	2023-04-26
abcr	AB320044-5g	4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol, 95%; .	1261888-80-5	95%	5g	€1159.00	2025-03-19

4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
3. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
4. Exclusive self-aligned β-phase PVDF films with abnormal piezoelectric coefficient prepared via phase inversion†

N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol

Recent Advances in the Study of 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol (CAS: 1261888-80-5)

The compound 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol (CAS: 1261888-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a carboxyl group, a chloro substituent, and a fluorine atom, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes to produce 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis approach that improved the overall yield by 15% compared to previous methods. The researchers emphasized the importance of controlling reaction conditions to minimize by-products, which is critical for pharmaceutical applications where purity is paramount.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol exhibits moderate inhibitory effects on certain inflammatory markers, such as COX-2 and TNF-α. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and toxicological profiles.

Another notable application of this compound is in the field of cancer research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its role as a modulator of specific signaling pathways involved in tumor growth. The results indicated that 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol could selectively inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. These findings open new avenues for targeted cancer therapies, although more comprehensive studies are needed to elucidate the underlying mechanisms.

Despite these promising developments, challenges remain in the practical application of 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from laboratory research to clinical use. Researchers are currently exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations.

In conclusion, 4-(3-Carboxy-4-chlorophenyl)-3-fluorophenol (CAS: 1261888-80-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to fully unlock its potential and translate these findings into practical medical solutions.